Cas no 2172479-54-6 (2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid
• CAS No: 2172479-54-6
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 6512665
• PubChem ID: 165601632
• Update Time: 2025-07-16

2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid
• 2172479-54-6
• EN300-1633219

• Inchi： 1S/C12H23NO4/c1-11(9-17-3,10(14)15)12(16)5-4-7-13(2)8-6-12/h16H,4-9H2,1-3H3,(H,14,15)
• InChI Key： LYKJIVFCPIXIFC-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CCC1)C(C(=O)O)(C)COC

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 70Ų

Additional information on 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid

Introduction to 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid (CAS No. 2172479-54-6)

2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid, identified by its CAS number 2172479-54-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure that includes an azepane ring and hydroxymethyl and methoxy substituents, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.

The compound's structure is characterized by a 4-hydroxy-1-methylazepan-4-yl moiety, which is a key pharmacophore that may contribute to its interaction with biological targets. The presence of a hydroxyl group in this position suggests possible hydrogen bonding capabilities, which could enhance binding affinity to specific enzymes or receptors. Additionally, the 3-methoxy-2-methylpropanoic acid part of the molecule introduces functional groups that may influence its solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been growing interest in the development of novel molecules with structural motifs similar to 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid due to their potential therapeutic applications. For instance, derivatives of azepane have been explored for their role in modulating central nervous system (CNS) activity, with some studies suggesting their utility in treating neurological disorders. The hydroxymethyl and methoxy groups in this compound may also contribute to its ability to interact with neurotransmitter systems, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid is its potential as a scaffold for drug discovery. The azepane ring itself is known for its stability and ability to mimic the conformational flexibility of natural biomolecules. This property makes it an attractive platform for designing molecules that can effectively interact with biological targets while minimizing off-target effects. Furthermore, the presence of polar functional groups such as hydroxyl and methoxy allows for diverse modifications, enabling researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of compounds like 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid. By utilizing sophisticated algorithms and high-performance computing resources, researchers can predict how this molecule might interact with various biological targets. These predictions can then be validated through experimental studies, providing a more comprehensive understanding of its potential therapeutic applications.

The synthesis of 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the development of new synthetic methodologies has made it increasingly feasible to access complex molecules like this one. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing intricate scaffolds while maintaining high enantioselectivity.

From a biochemical perspective, the 4-hydroxy group in 2-(4-hydroxy-1-methylazepan-4-yl)-3-methoxy-2-methylpropanoic acid may play a crucial role in its biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions, which are essential for binding to proteins and other biomolecules. This feature could be exploited to design molecules that exhibit high specificity for particular targets. Additionally, the methoxy group may influence metabolic pathways by participating in phase II drug metabolism processes.

The pharmaceutical industry has shown considerable interest in developing small molecules with structural motifs similar to 2-(4-hydroxy-1-methylazepan-4-yli)-3 methoxy 2 methyl propanoic acid due to their potential therapeutic benefits. Several companies are currently engaged in screening libraries of similar compounds to identify leads for drug development. These efforts are often supported by academic institutions and government agencies that fund research into novel therapeutic agents.

In conclusion, 2172479 54 6 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure, 4 hydroxy 1 methyl azepan 4 yl moiety,and functional groups make it an attractive candidate for further exploration. As computational methods improve and synthetic techniques evolve, more researchers will be able to access and study this compound, leading to new insights into its biological activities and therapeutic applications.